Cas no 946239-46-9 (2-(2,4-dichlorophenoxy)-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylacetamide
• CAS No: 946239-46-9
• MF: C₁₇H₁₃Cl₂N₃O₃
• MW: 378.209421873093
• CID: 5914659
• PubChem ID: 25284209
• Update Time: 2025-05-23

2-(2,4-dichlorophenoxy)-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• F5058-0080
• AKOS024493798
• VU0632703-1
• 2-(2,4-dichlorophenoxy)-N-(4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl)acetamide
• 946239-46-9
• SR-01000920478-1
• SR-01000920478
• 2-(2,4-dichlorophenoxy)-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide
• 2-(2,4-dichlorophenoxy)-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylacetamide

• Inchi： 1S/C17H13Cl2N3O3/c1-10-21-22-17(25-10)11-2-5-13(6-3-11)20-16(23)9-24-15-7-4-12(18)8-14(15)19/h2-8H,9H2,1H3,(H,20,23)
• InChI Key： KYGUVZRZRMECQA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1C=CC(C2=NN=C(C)O2)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 377.0333967g/mol
• Monoisotopic Mass: 377.0333967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-(2,4-dichlorophenoxy)-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylacetamide

Compound CAS No. 946239-46-9: 2-(2,4-Dichlorophenoxy)-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide

The compound with CAS No. 946239-46-9, named 2-(2,4-dichlorophenoxy)-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide, is a highly specialized organic compound with significant applications in the field of agricultural chemistry. This compound has garnered attention due to its unique structural properties and its potential role in enhancing crop protection and pest management systems. Recent studies have highlighted its efficacy in controlling various agricultural pests while maintaining environmental safety.

Structural Analysis and Synthesis

The molecular structure of 2-(2,4-dichlorophenoxy)-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide is characterized by a complex arrangement of functional groups. The presence of the dichlorophenoxy group suggests potential phytotoxic properties, while the oxadiazole ring introduces a level of stability and reactivity that is crucial for its biological activity. The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels.

Biological Activity and Applications

Recent studies have demonstrated that this compound exhibits potent insecticidal activity against a range of agricultural pests. Its ability to disrupt insect nervous systems has been linked to the presence of the oxadiazole moiety, which plays a critical role in enhancing bioavailability and target specificity. Field trials conducted in various regions have shown consistent results in reducing pest populations without adverse effects on non-target species or the environment.

Moreover, this compound has shown promise in plant disease management due to its fungicidal properties. The dichlorophenoxy group contributes to its ability to inhibit fungal growth by interfering with cellular respiration processes. This dual functionality makes it a versatile tool in integrated pest management (IPM) strategies.

Environmental Impact and Safety

One of the most significant advantages of CAS No. 946239-46-9 is its low environmental footprint. Studies indicate that it degrades rapidly under natural conditions, minimizing the risk of bioaccumulation in soil and water systems. Regulatory agencies have approved its use under strict guidelines to ensure safe application practices.

Research into the environmental fate of this compound has revealed that it undergoes rapid hydrolysis in aqueous environments, further reducing its persistence in the ecosystem. This characteristic aligns with global efforts to promote sustainable agriculture and reduce chemical residues in food products.

Future Prospects and Research Directions

The future of CAS No. 946239-46-9 lies in its potential for further optimization and application expansion. Ongoing research is focused on improving its formulation to enhance stability under varying climatic conditions. Additionally, scientists are exploring its compatibility with other pesticides to create synergistic effects that improve overall pest control efficiency.

Preliminary studies suggest that this compound could be integrated into precision agriculture systems using advanced delivery mechanisms such as nanotechnology-based formulations. These innovations aim to maximize efficacy while minimizing input costs for farmers.

In conclusion, CAS No. 946239-46-9: 2-(2,4-dichlorophenoxy)-N-[4-(5-methyl